Cas no 90841-69-3 (Methyl 2-bromo-3-hydroxy-3-phenylpropanoate)

• Product Name: Methyl 2-bromo-3-hydroxy-3-phenylpropanoate
• CAS No: 90841-69-3
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 995162
• PubChem ID: 230058
• Update Time: 2025-04-20

Methyl 2-bromo-3-hydroxy-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• 90841-69-3
• SCHEMBL4637554
• DTXSID80920131
• NSC24524
• NSC-24524
• methyl 2-bromo-3-hydroxy-3-phenylpropionate
• methyl 2-bromo-3-hydroxy-3-phenylpropanoate
• Methyl 2-bromo-3-hydroxy-3-phenylpropanoate

• Inchi： 1S/C10H11BrO3/c1-14-10(13)8(11)9(12)7-5-3-2-4-6-7/h2-6,8-9,12H,1H3
• InChI Key： BQQYOGGLSCGZIP-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)C(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 257.989
• Monoisotopic Mass: 257.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.519
• Boiling Point: 352°C at 760 mmHg
• Flash Point: 166.7°C
• Refractive Index: 1.571
• PSA: 46.53000
• LogP: 1.65650